Cas no 250714-58-0 (N-(4-Chlorophenyl)-3-((3,4-dichlorobenzyl)sulfanyl)-2-thiophenecarboxamide)

• Product Name: N-(4-Chlorophenyl)-3-((3,4-dichlorobenzyl)sulfanyl)-2-thiophenecarboxamide
• CAS No: 250714-58-0
• MF: C₁₈H₁₂Cl₃NOS₂
• MW: 428.782979011536
• CID: 5015346
• Update Time: 2023-08-24

N-(4-Chlorophenyl)-3-((3,4-dichlorobenzyl)sulfanyl)-2-thiophenecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Chlorophenyl)-3-((3,4-dichlorobenzyl)sulfanyl)-2-thiophenecarboxamide
• N-(4-chlorophenyl)-3-(3,4-dichlorobenzylthio)thiophene-2-carboxamide
• N-(4-chlorophenyl)-3-{[(3,4-dichlorophenyl)methyl]sulfanyl}thiophene-2-carboxamide

• Inchi： 1S/C18H12Cl3NOS2/c19-12-2-4-13(5-3-12)22-18(23)17-16(7-8-24-17)25-10-11-1-6-14(20)15(21)9-11/h1-9H,10H2,(H,22,23)
• InChI Key： LTDOWEJFKQCVGF-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CSC1C=CSC=1C(NC1C=CC(=CC=1)Cl)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 448
• XLogP3: 6.7
• Topological Polar Surface Area: 82.6